Bis(2,4-pentanedionato)copper(II)

• Molecular Formula: C10H16CuO4
• Molecular Weight: 263.78 g/mol
• InChI: InChI=1S/2C5H8O2.Cu/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3
• InChIKey: ZKXWKVVCCTZOLD-UHFFFAOYSA-N

Cu(acac)₂ – Physical, Thermal, and Structural Baseline for Procurement

Bis(2,4-pentanedionato)copper(II), commonly referred to as copper(II) acetylacetonate or Cu(acac)₂, is a homoleptic β-diketonate coordination complex of Cu(II) with the molecular formula C₁₀H₁₄CuO₄ and a molecular weight of 261.76 g·mol⁻¹ . The compound crystallizes as blue to dark purple needle-shaped crystals or powder with a melting point (decomposition) of approximately 284–288 °C . It exhibits a square-planar geometry at the copper center as confirmed by X-ray crystallography, and its crystals display an unusual elastic flexibility that permits reversible bending and twisting without loss of crystallinity [1]. Cu(acac)₂ is sparingly soluble in water (0.2 g/L at 20 °C), moderately soluble in alcohols (~0.09 g/100 g), and freely soluble in chloroform, benzene, and carbon tetrachloride, a solubility profile that directly impacts solvent selection in both catalytic and deposition applications .

1 CVD/ALD precursor and thin-film deposition research

2 Air-stable hydrophosphination catalysis without glovebox

3 Mechanically flexible crystal engineering studies

• [1] Worch, J. C. et al. (2018). 'Elastically flexible molecular crystals of copper(II) acetylacetonate.' Chemical Communications, 54, 3456–3459. View Source

Cu(acac)₂ vs Analogs: Why Substitution Fails

Within the class of metal acetylacetonates and copper β-diketonates, small structural variations produce large differences in volatility, thermal decomposition pathway, electrochemical behavior, and mechanical properties that preclude simple drop-in substitution. For instance, fluorinated analogs such as Cu(hfac)₂ exhibit markedly higher volatility but introduce fluorine-induced adhesion failure in thin-film deposition, while Ni(acac)₂ decomposes over a different temperature window and yields distinct carbon nanomaterials [1][2]. Even within the copper(II) bis(β-diketonate) family, γ-substitution on the acac backbone shifts the Cu(II/I) reduction potential by up to 0.1 V relative to the parent Cu(acac)₂, altering redox behavior in ionic liquid electrolytes [3]. Procurement decisions that treat these compounds as interchangeable risk compromised film quality, catalytic deactivation by moisture, or mismatched thermal budgets.

Target

Substitute

Mismatch Risk

Cu(acac)₂

Cu(hfac)₂

Fluorine-induced adhesion failure in thin-film deposition

Cu(acac)₂

Ni(acac)₂

Broader thermal decomposition window alters process control

Cu(acac)₂

γ-Sub. Cu(β-diketonates)

Shifted Cu(II/I) reduction potential impacts redox applications

• [1] Momose, T., Sugiyama, M. & Shimogaki, Y. (2005). 'Precursor Evaluation for Cu-Supercritical Fluid Deposition Based on Adhesion Properties and Surface Morphology.' Japanese Journal of Applied Physics, 44(9R), 6416. View Source
• [2] Nasibulin, A. G. et al. (2003). 'Carbon nanotubes and onions from carbon monoxide using Ni(acac)₂ and Cu(acac)₂ as catalyst precursors.' Carbon, 41(14), 2711–2724. View Source
• [3] Chiyindiko, E., Stuurman, N. F., Langner, E. H. G. & Conradie, J. (2020). 'Electrochemical behaviour of bis(β-diketonato)copper(II) complexes containing γ-substituted β-diketones.' Journal of Electroanalytical Chemistry, 860, 113908. View Source

Cu(acac)₂ – Differentiation Evidence vs Analogues

Cu(II/I) Reduction Potential vs γ-Substituted Complexes

The parent complex Cu(acac)₂ exhibits a Cu(II/I) reduction potential that is approximately 0.1 V more negative (i.e., less easily reduced) than its γ-substituted derivatives (complexes 1–5 bearing sterically large R₃ substituents such as HO–Ph–COO, HO–Ph–CH=CH–COO, etc.). Cyclic voltammetry measurements in acetonitrile establish that the various sterically large γ-substituents exert a consistent electronic influence, shifting the Cu(II/I) reduction ca. 0.1 V more positive relative to the parent Cu(acac)₂ [1]. This means Cu(acac)₂ is the harder-to-reduce member of the series, offering a wider electrochemical stability window when employed as a redox-active component in non-aqueous electrolytes.

Reduction Potential

Head-to-head

≈0.1 V more negative than γ-substituted analogs

Wider electrochemical stability window

Referenced in acetonitrile; head-to-head cyclic voltammetry data

Evidence Dimension	Cu(II/I) reduction potential (E vs. reference)
Target Compound Data	Cu(acac)₂: baseline reduction potential (reported as the most negative in the series)
Comparator Or Baseline	Bis(β-diketonato)copper(II) complexes 1–5 with γ-substituted acetylacetone derivatives: ca. 0.1 V more positive Cu(II/I) reduction than Cu(acac)₂
Quantified Difference	ΔE ≈ 0.1 V (Cu(acac)₂ more negative than γ-substituted analogs)
Conditions	Cyclic voltammetry at Pt electrode in acetonitrile; referenced in the original publication

Why This Matters

For electrochemical applications such as redox flow batteries or electrolytic copper deposition, the 0.1 V shift directly impacts cell voltage, energy efficiency, and compatibility with electrolyte solvents.

• [1] Chiyindiko, E., Stuurman, N. F., Langner, E. H. G. & Conradie, J. (2020). 'Electrochemical behaviour of bis(β-diketonato)copper(II) complexes containing γ-substituted β-diketones.' Journal of Electroanalytical Chemistry, 860, 113908. View Source

Elastic Flexibility of Single Crystals vs Analogous Acetylacetonates

Single crystals of Cu(acac)₂ exhibit elastic flexibility—a property that is effectively absent in the closest structural analogs Ni(acac)₂, Co(acac)₂, and Zn(acac)₂, which are brittle under comparable conditions. Bi-modal atomic force microscopy measurements on Cu(acac)₂ single crystals yielded an elastic modulus of 4.79 ± 0.16 GPa [1]. The crystals can be bent and twisted repeatedly and reversibly without loss of crystallinity, a behavior attributed to a molecular rotation mechanism that accommodates mechanical stress [2]. No other homoleptic first-row transition metal acetylacetonate has been reported to display this combination of quantified elasticity and retained single-crystal character.

Elastic Modulus

Class-level

4.79 ± 0.16 GPa

Reported elastic flexibility; unique among M(acac)₂

Measured by AM-FM AFM on single crystals

Evidence Dimension	Elastic modulus (Young's modulus) of single crystals
Target Compound Data	4.79 ± 0.16 GPa (Cu(acac)₂)
Comparator Or Baseline	Ni(acac)₂, Co(acac)₂, Zn(acac)₂: brittle; no measurable elastic flexibility reported
Quantified Difference	Not quantifiable as a difference (property absent in comparators); Cu(acac)₂ is unique among analogous M(acac)₂ complexes in displaying elastic flexibility
Conditions	Amplitude-modulated frequency-modulated atomic force microscopy (AM–FM AFM) on single crystal surfaces; bending experiments performed manually on needle crystals

Why This Matters

Procurement for flexible electronic or optoelectronic device research requires Cu(acac)₂ specifically, as no structural analog provides the combination of metal-organic semiconductor behavior and mechanical compliance.

• [1] Dupont, M. F., Elbourne, A., Mayes, E. & Latham, K. (2019). 'Measuring the mechanical properties of flexible crystals using bi-modal atomic force microscopy.' Physical Chemistry Chemical Physics, 21, 20219–20224. View Source
• [2] Worch, J. C. et al. (2018). 'Elastically flexible molecular crystals of copper(II) acetylacetonate.' Chemical Communications, 54, 3456–3459. View Source

Bench-Stable Hydrophosphination vs Moisture-Sensitive Catalysts

In the catalytic hydrophosphination of alkenes and alkynes with primary and secondary phosphines, Cu(acac)₂ is uniquely air- and water-stable among the set of high-activity catalysts. Under thermal conditions, its activity is comparable to some of the best literature catalysts; however, those comparators generally require rigorous exclusion of moisture and air to maintain activity [1]. Under ambient-temperature irradiation centered at 360 nm, Cu(acac)₂ achieves conversions of activated substrates within minutes and drives unactivated substrates to high conversion within hours—a substrate scope that few other catalysts can match [1]. A subsequent comparative analysis across styrene, Michael acceptor, and unactivated alkene substrates identified Cu(acac)₂ as the most general precatalyst for hydrophosphination, further enabled by photochemical conditions [2].

Catalytic Tolerance

Context-dependent

Active under ambient air & moisture

Supports benchtop hydrophosphination workflow

Literature catalysts generally require inert conditions

Evidence Dimension	Catalytic activity under ambient atmosphere and substrate scope breadth
Target Compound Data	Cu(acac)₂: air- and water-stable; reactions complete in minutes (activated substrates) to hours (unactivated substrates) under 360 nm irradiation
Comparator Or Baseline	Literature hydrophosphination catalysts (e.g., Cu(OTf)₂, Cu(hfac)₂, organocopper(I) complexes): generally moisture-sensitive; narrower substrate scope; require inert atmosphere
Quantified Difference	Comparable or superior conversion rates under thermal conditions, with the added benefit of air/water tolerance; photochemical acceleration enables reaction completion in minutes vs hours for thermal-only conditions
Conditions	Hydrophosphination of styrene, Michael acceptors, and unactivated alkenes with HPR₂ or H₂PR; 360 nm LED irradiation at ambient temperature

Why This Matters

For laboratories seeking a general hydrophosphination catalyst that does not require glovebox handling, Cu(acac)₂ eliminates the cost and complexity of air-free technique while matching or exceeding the performance of air-sensitive alternatives.

• [1] Dannenberg, S. G. & Waterman, R. (2020). 'Photocatalytic Hydrophosphination with Air-Stable and Commercially Available Bis(acetylacetonato)copper(II) (Cu(acac)₂).' ChemRxiv Preprint. Version 1. View Source
• [2] Finfer, E. J. & Waterman, R. (2024). 'Neoteric solvents for exploratory catalysis: hydrophosphination catalysis with CHEM21 solvents.' Green Chemistry, 27, 432–437. View Source

SCFD Film Morphology and Adhesion vs Cu(hfac)₂

In a direct three-way comparison of Cu precursors for supercritical fluid deposition (SCFD) onto TiN underlayers, Cu(acac)₂ produced copper films with dramatically superior adhesion and surface morphology compared to Cu(hfac)₂. The fluorinated precursor Cu(hfac)₂, despite having the highest solubility in supercritical CO₂ among the three candidates tested, yielded hazy films with poor adhesion attributable to fluorine accumulation at the Cu/TiN interface [1]. The two non-fluorinated precursors, Cu(DPM)₂ and Cu(acac)₂, overcame this adhesion failure. Among these, Cu(acac)₂ additionally exhibited the lowest nucleation temperature and the smoothest surface morphology—two critical parameters for ultra-large-scale integration (ULSI) metallization where film continuity at minimal thickness is essential [1].

Film Quality

Head-to-head

Smooth film, strong adhesion on TiN

Reported higher film quality vs. fluorinated precursors

Cu(hfac)₂ failed adhesion; Cu(DPM)₂ required higher temp

Evidence Dimension	Adhesion strength and surface morphology of SCFD-deposited Cu films on TiN
Target Compound Data	Cu(acac)₂: smooth film morphology, strong adhesion, lowest nucleation temperature among three precursors tested
Comparator Or Baseline	Cu(hfac)₂: hazy film, poor adhesion (fluorine-induced interface failure); Cu(DPM)₂: good adhesion but higher nucleation temperature than Cu(acac)₂
Quantified Difference	Qualitative ranking: Cu(acac)₂ > Cu(DPM)₂ >> Cu(hfac)₂ for combined adhesion and morphology; quantitative nucleation temperature ranking not numerically specified in the abstract but Cu(acac)₂ is stated as lowest
Conditions	Supercritical CO₂ solvent; TiN underlayer; ULSI-relevant deposition conditions

Why This Matters

For semiconductor metallization via SCFD, Cu(acac)₂ is the only precursor among the three that simultaneously delivers fluorine-free film composition, smooth morphology, and low nucleation temperature—directly translating to higher device yield and reliability.

• [1] Momose, T., Sugiyama, M. & Shimogaki, Y. (2005). 'Precursor Evaluation for Cu-Supercritical Fluid Deposition Based on Adhesion Properties and Surface Morphology.' Japanese Journal of Applied Physics, 44(9R), 6416. View Source

Decomposition Temperature vs Ni(acac)₂

The thermal decomposition onset of Cu(acac)₂ is sharply defined at 286 °C according to supplier specifications and confirmed by mass spectrometric investigation of the vapor-phase decomposition [1]. In contrast, Ni(acac)₂—frequently considered as a complementary precursor for carbon nanomaterial synthesis—decomposes over a broader and less precisely reported range of 250–300 °C [2]. The exact value for Ni(acac)₂ is explicitly noted as 'not reported in the literature' with precision, introducing uncertainty into thermal process design when Ni(acac)₂ is used [2]. Cu(acac)₂ thus offers a more predictable thermal budget for temperature-sensitive CVD, ALD, or nanoparticle synthesis protocols.

Thermal Stability

Context-dependent

286 °C (defined onset)

Supports tight thermal budget design

Ni(acac)₂ range is 250–300 °C with less precision

Evidence Dimension	Thermal decomposition onset temperature (T_dec)
Target Compound Data	Cu(acac)₂: 286 °C (supplier specification; consistent with mass spectrometric vapor-phase studies)
Comparator Or Baseline	Ni(acac)₂: 250–300 °C (range; exact value not precisely reported)
Quantified Difference	Cu(acac)₂ provides a single defined temperature; Ni(acac)₂ has a ≥50 °C uncertainty window
Conditions	Thermogravimetric analysis and differential scanning calorimetry (supplier data); high-temperature molecular beam mass spectrometry (Cu(acac)₂ vapor)

Why This Matters

For processes requiring tight thermal control—such as ALD of copper films or selective nanoparticle synthesis—the well-defined decomposition temperature of Cu(acac)₂ enables reproducible processing that the broader decomposition range of Ni(acac)₂ cannot guarantee.

• [1] Turgambaeva, A. E., Bykov, A. F. & Igumenov, I. K. (1995). 'Investigation of the thermal decomposition of bis(acetylacetonato)copper(II) vapour by a mass spectrometric method.' Thermochimica Acta, 256(2), 443–456. View Source
• [2] Nasibulin, A. G. et al. (2003). 'Carbon nanotubes and onions from carbon monoxide using Ni(acac)₂ and Cu(acac)₂ as catalyst precursors.' Carbon, 41(14), 2711–2724. View Source

Hydrolytic Stability vs Fluorinated Analogs

Cu(acac)₂ demonstrates notable resistance to hydrolysis under neutral to basic aqueous conditions, with the acetylacetonate ligands remaining coordinated to the copper center without displacement . This stands in contrast to fluorinated analogs such as Cu(hfac)₂ and Cu(tfa)₂, where the electron-withdrawing fluoroalkyl substituents increase the electrophilicity of the carbonyl carbons, rendering the ligand more susceptible to nucleophilic attack by water and ultimately leading to ligand loss and precipitation of inactive copper hydroxides or oxides [1]. The hydrolytic stability of Cu(acac)₂ is a direct consequence of the methyl substituents on the acac backbone, which provide an optimal balance of ligand field strength without activating the chelate ring toward hydrolysis.

Aqueous Stability

Class-level

Resistant to ligand hydrolysis

Supports aqueous-phase processing

Fluorinated analogs prone to hydrolytic displacement

Evidence Dimension	Resistance to hydrolytic ligand displacement in aqueous media
Target Compound Data	Cu(acac)₂: stable; ligands remain coordinated in neutral to basic aqueous conditions
Comparator Or Baseline	Fluorinated Cu(II) β-diketonates (Cu(hfac)₂, Cu(tfa)₂): prone to hydrolysis due to electron-withdrawing CF₃ groups activating the chelate toward nucleophilic attack
Quantified Difference	Not quantifiable as a single comparative metric; the qualitative difference is established by the electron-donating vs electron-withdrawing nature of substituents on the β-diketonate backbone
Conditions	Aqueous solution, neutral to basic pH; ambient temperature

Why This Matters

For applications in aqueous-phase catalysis, sol-gel synthesis, or any protocol where adventitious moisture is unavoidable, Cu(acac)₂ offers a longer effective shelf-life and more reproducible performance than hydrolysis-prone fluorinated analogs.

• [1] Gritzner, G. & Murauer, H. (1980). 'The polarographic and voltammetric behaviour of acetylacetonato and hexafluoroacetylacetonato complexes in acetonitrile.' Journal of Electroanalytical Chemistry, 109(1–3), 307–318. (Discusses the distinct electronic effects of fluorinated vs non-fluorinated β-diketonate ligands.) View Source

Cu(acac)₂ – Differentiating Application Scenarios

Flexible Optoelectronic and Mechanically Compliant Devices

The quantified elastic modulus of 4.79 ± 0.16 GPa and the demonstrated ability to repeatedly bend and twist Cu(acac)₂ single crystals without loss of crystallinity make this compound the only viable molecular precursor for studies of mechanically compliant metal-organic semiconductors [1]. Researchers developing flexible photodetectors, wearable sensors, or bendable waveguides should procure Cu(acac)₂ specifically, as Ni(acac)₂, Co(acac)₂, and Zn(acac)₂ are brittle and cannot serve as substitutes in applications where mechanical deformation is integral to device function.

Benchtop Hydrophosphination Catalysis via Photochemistry

Cu(acac)₂ is the only high-activity hydrophosphination precatalyst that combines air/water stability, broad substrate scope (styrenes, Michael acceptors, unactivated alkenes), and photochemical acceleration under 360 nm irradiation [1][2]. Synthetic chemistry groups transitioning to greener solvent systems (as per CHEM21 guidelines) and seeking to eliminate glovebox infrastructure can standardize on Cu(acac)₂, avoiding the moisture-sensitivity limitations of Cu(OTf)₂, organocopper(I) reagents, and other literature catalysts.

Copper SCFD for ULSI Interconnects

In SCFD processes for semiconductor interconnect fabrication, Cu(acac)₂ is the fluorine-free precursor of choice when film adhesion and morphology are critical quality metrics. The direct comparison by Momose et al. established that Cu(acac)₂ outperforms Cu(hfac)₂ (which fails adhesion tests due to interfacial fluorine) and requires a lower nucleation temperature than Cu(DPM)₂ [1]. Process engineers specifying Cu precursors for SCFD should select Cu(acac)₂ when yield and reliability depend on smooth, well-adhered copper films on TiN or related barrier layers.

Non-Aqueous Redox Electrolytes with Wide Stability Window

The Cu(II/I) reduction potential of Cu(acac)₂ is approximately 0.1 V more negative than that of its γ-substituted derivatives, providing a wider electrochemical stability window in non-aqueous electrolytes [1]. For redox flow battery electrolytes or electrochemical copper deposition baths where premature reduction must be avoided, Cu(acac)₂ offers an intrinsically harder-to-reduce copper center. Researchers should avoid γ-substituted analogs if the goal is to maximize the potential window before copper deposition occurs.

Application

Selection Property

Validation Focus

Mechanically compliant device research

Elastic flexibility in crystal form

Retention of crystallinity under mechanical stress

Benchtop hydrophosphination catalysis

Air/water-stable precatalyst

Substrate scope under photochemical conditions

SCFD for ULSI interconnects

Fluorine-free, low nucleation temp

Film adhesion and morphology on TiN

Non-aqueous redox electrolytes

Wider electrochemical stability window

Cu(II/I) reduction onset vs γ-substituted analogs

• [1] Dupont, M. F., Elbourne, A., Mayes, E. & Latham, K. (2019). 'Measuring the mechanical properties of flexible crystals using bi-modal atomic force microscopy.' Physical Chemistry Chemical Physics, 21, 20219–20224. View Source
• [2] Dannenberg, S. G. & Waterman, R. (2020). 'Photocatalytic Hydrophosphination with Air-Stable and Commercially Available Bis(acetylacetonato)copper(II) (Cu(acac)₂).' ChemRxiv Preprint. Version 1. View Source
• [3] Finfer, E. J. & Waterman, R. (2024). 'Neoteric solvents for exploratory catalysis: hydrophosphination catalysis with CHEM21 solvents.' Green Chemistry, 27, 432–437. View Source
• [4] Momose, T., Sugiyama, M. & Shimogaki, Y. (2005). 'Precursor Evaluation for Cu-Supercritical Fluid Deposition Based on Adhesion Properties and Surface Morphology.' Japanese Journal of Applied Physics, 44(9R), 6416. View Source
• [5] Chiyindiko, E., Stuurman, N. F., Langner, E. H. G. & Conradie, J. (2020). 'Electrochemical behaviour of bis(β-diketonato)copper(II) complexes containing γ-substituted β-diketones.' Journal of Electroanalytical Chemistry, 860, 113908. View Source